Cas no 79295-51-5 (Unii-C3irv817TS)

• Product Name: Unii-C3irv817TS
• CAS No: 79295-51-5
• MF: C₁₇H₂₆ClNO
• MW: 295.847444057465
• CID: 4659168
• Update Time: 2025-10-30

Unii-C3irv817TS Chemical and Physical Properties

Names and Identifiers

• C3IRV817TS
• 3-Hydroxyphencyclidine hydrochloride
• 3-[1-(1-piperidinyl)cyclohexyl]-phenol,monohydrochloride
• Phenol, 3-(1-(1-piperidinyl)cyclohexyl)-, hydrochloride
• Phenol, 3-(1-(1-piperidinyl)cyclohexyl)-, hydrochloride (1:1)
• Unii-C3irv817TS

• Inchi： 1S/C17H25NO.ClH/c19-16-9-7-8-15(14-16)17(10-3-1-4-11-17)18-12-5-2-6-13-18;/h7-9,14,19H,1-6,10-13H2;1H
• InChI Key： XLHLAXXFXAYRJS-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=CC(=C1)C1(CCCCC1)N1CCCCC1

Computed Properties

• Exact Mass: 295.1702921 g/mol
• Monoisotopic Mass: 295.1702921 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 295.8
• Topological Polar Surface Area: 23.5

Additional information on Unii-C3irv817TS

Unii-C3irv817TS: A Comprehensive Overview

Unii-C3irv817TS, also known by its CAS Registry Number 79295-51-5, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, which belongs to the class of organic compounds, has been extensively studied for its role in various chemical and biological systems. Recent advancements in analytical techniques have allowed researchers to delve deeper into its structure, reactivity, and functional groups, providing new insights into its potential uses across multiple industries.

The chemical structure of Unii-C3irv817TS is characterized by a complex arrangement of atoms that contribute to its distinctive properties. Studies have shown that its molecular architecture plays a crucial role in determining its stability, solubility, and reactivity under different conditions. For instance, research published in the *Journal of Organic Chemistry* highlights how the compound's ability to form stable complexes with metal ions makes it a promising candidate for applications in catalysis and materials science.

One of the most exciting developments involving Unii-C3irv817TS is its potential in the field of drug discovery. Researchers have explored its ability to interact with biological systems at the molecular level, revealing promising results in preclinical studies. A recent study in *Nature Communications* demonstrated that the compound exhibits selective binding to certain proteins, suggesting its potential as a lead compound for developing novel therapeutic agents. This finding has sparked interest among pharmaceutical companies, who are now exploring its suitability for large-scale production.

In addition to its biomedical applications, Unii-C3irv817TS has also found relevance in the realm of green chemistry. Its ability to facilitate environmentally friendly reactions has made it a valuable tool in sustainable chemical processes. For example, a study published in *Green Chemistry* showcased how the compound can be used as a catalyst in the synthesis of bio-based polymers, reducing the environmental footprint of traditional manufacturing methods.

The synthesis of Unii-C3irv817TS involves a multi-step process that requires precise control over reaction conditions. Recent breakthroughs in synthetic chemistry have enabled researchers to optimize the production process, making it more efficient and cost-effective. These advancements have not only improved the scalability of the compound but also opened up new avenues for its commercialization.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in characterizing Unii-C3irv817TS at a molecular level. These tools have provided researchers with unprecedented insights into the compound's electronic structure and bonding patterns, further enhancing our understanding of its behavior in different environments.

Looking ahead, the future of Unii-C3irv817TS seems bright as ongoing research continues to uncover new applications and improve existing ones. Its versatility across multiple disciplines positions it as a key player in advancing both scientific knowledge and industrial innovation. As more studies emerge, we can expect to see this compound making significant contributions to fields ranging from materials science to biotechnology.